![molecular formula C11H5I4NO4 B7794017 2-(4,5,6,7-Tetraiodo-1,3-dioxo-1,3-dihydro-2h-isoindol-2-yl)propanoic acid](/img/structure/B7794017.png)
2-(4,5,6,7-Tetraiodo-1,3-dioxo-1,3-dihydro-2h-isoindol-2-yl)propanoic acid
Overview
Description
2-(4,5,6,7-Tetraiodo-1,3-dioxo-1,3-dihydro-2h-isoindol-2-yl)propanoic acid is a useful research compound. Its molecular formula is C11H5I4NO4 and its molecular weight is 722.78 g/mol. The purity is usually 95%.
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Scientific Research Applications
Inhibitor of Human Protein Kinase CK2 : It was found to be a potent inhibitor of human protein kinase CK2, suggesting therapeutic potential in anti-neoplastic and antiviral drugs. The compound inhibited CK2 with minimal effects on other kinases, indicating specificity (Golub et al., 2008).
Integrin Antagonists : The compound was involved in the synthesis of integrin antagonists. Integrins are important in cell adhesion and signal transduction, thus offering therapeutic implications in various diseases including cancer (Yong Deng et al., 2003).
Electrochemical Hybridization Sensor : It was used in the development of electrochemical sensors, particularly for DNA hybridization detection, indicating its potential in biomedical diagnostics (Jun-Hoe Cha et al., 2003).
Heparanase Inhibitors : As a class of heparanase inhibitors, it shows potential in inhibiting the enzyme heparanase, which is implicated in tumor metastasis and angiogenesis (S. Courtney et al., 2004).
Herbicidal Activity : Certain derivatives of the compound have shown significant herbicidal activity, indicating its potential in agricultural applications (Mingzhi Huang et al., 2009).
properties
IUPAC Name |
2-(4,5,6,7-tetraiodo-1,3-dioxoisoindol-2-yl)propanoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H5I4NO4/c1-2(11(19)20)16-9(17)3-4(10(16)18)6(13)8(15)7(14)5(3)12/h2H,1H3,(H,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BKFNZEOOHLSLFV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)O)N1C(=O)C2=C(C1=O)C(=C(C(=C2I)I)I)I | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H5I4NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
722.78 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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